C.I.Acid Black 158
Description
Contextualization of Acid Dyes in Industrial and Environmental Chemistry
Acid dyes are characterized by the presence of acidic groups, typically sulfonate (-SO₃H) and sometimes carboxyl (-COOH) groups, which render them soluble in water. mdpi.commeghmaniglobal.com In acidic dyeing baths, these anionic dye molecules interact with cationic sites on fibers, formed by the protonation of amino groups in protein fibers or polyamide fibers. mdpi.comresearchgate.net This ionic bonding is a primary mechanism by which acid dyes attach to materials. mdpi.com
Industrially, acid dyes are extensively used for dyeing wool, silk, nylon, and sometimes in the coloration of leather, paper, and even in biological staining. meghmaniglobal.comvulcanchem.comchembk.comchemicalbook.com Their versatility and ability to produce vibrant colors make them indispensable in these sectors. meghmaniglobal.com
However, the widespread use of acid dyes, particularly in the textile industry, results in the generation of large volumes of colored wastewater. researchgate.netresearchgate.net This wastewater poses significant environmental challenges. The presence of dyes in aquatic systems reduces light penetration, affecting photosynthetic activity. researchgate.net Furthermore, many synthetic dyes, including some acid dyes, and their degradation products can be toxic, mutagenic, or even carcinogenic to aquatic organisms and potentially to humans through contaminated water sources. researchgate.net Metal-complex acid dyes, like C.I. Acid Black 158 which contains chromium, introduce the additional concern of heavy metal pollution in effluents. vulcanchem.comontosight.ai The stability and low biodegradability of many synthetic dyes make their removal from wastewater a complex and critical environmental problem. researchgate.netresearchgate.net
Significance of C.I. Acid Black 158 in Academic Investigations
C.I. Acid Black 158 holds significance in academic investigations as a representative example of metal-complex acid dyes. Its chemical structure, which includes a chromium complex, presents unique challenges and opportunities for research. vulcanchem.comchembk.com Studies involving C.I. Acid Black 158 contribute to a broader understanding of how metal-complex dyes interact with different substrates and how their complex structures influence their behavior in industrial processes and the environment.
Academic research often focuses on:
Dyeing Kinetics and Mechanisms: Investigating the rate and mechanism of C.I. Acid Black 158 uptake by various fibers under different conditions (e.g., pH, temperature, electrolyte concentration) to optimize dyeing processes and minimize dye hydrolysis and wastage. researchgate.net
Color Fastness Properties: Studying the factors that influence the light, wash, and other fastness properties of C.I. Acid Black 158 on dyed materials to improve durability and performance. vulcanchem.com
Environmental Fate and Impact: Analyzing the persistence of C.I. Acid Black 158 in the environment and its potential toxicity to different organisms. researchgate.netontosight.ai
Wastewater Treatment: Developing and evaluating various physical, chemical, and biological methods for the effective removal and degradation of C.I. Acid Black 158 from industrial effluents. This is a major area of research due to the environmental concerns associated with dye discharge. researchgate.netscirp.orgustb.edu.cnresearchgate.net
Research findings related to C.I. Acid Black 158 contribute to the development of more sustainable dyeing practices and advanced wastewater treatment technologies applicable to a range of metal-complex and other acid dyes.
Scope and Research Objectives for C.I. Acid Black 158 Studies
The primary scope of research on C.I. Acid Black 158 revolves around addressing the challenges associated with its industrial application and environmental impact. Key research objectives include:
Development of Sustainable Dyeing Processes: Investigating methods to reduce water and energy consumption during dyeing with C.I. Acid Black 158, exploring alternative dyeing auxiliaries, and optimizing dye utilization to minimize the concentration of dye in wastewater.
Advanced Wastewater Treatment Technologies: A significant focus is on developing and improving technologies for the removal of C.I. Acid Black 158 from wastewater. This includes exploring and optimizing methods such as:
Adsorption: Utilizing various adsorbent materials (e.g., activated carbon, agricultural waste-based adsorbents, modified materials) to remove the dye from aqueous solutions. scirp.orgresearchgate.netresearchgate.netmdpi.comnih.gov Research in this area often involves studying adsorption kinetics, isotherms, and the influence of parameters like pH, temperature, and initial dye concentration. scirp.orgresearchgate.netresearchgate.netmdpi.com
Photocatalytic Degradation: Employing semiconductor photocatalysts (e.g., TiO₂) under UV or visible light irradiation to break down the complex structure of C.I. Acid Black 158 into simpler, less harmful compounds. researchgate.netustb.edu.cnresearchgate.netd-nb.infoscirp.org Studies in this area investigate the efficiency of different photocatalysts, the effect of operational parameters (catalyst concentration, pH, contact time, light intensity), and the degradation pathways. ustb.edu.cnd-nb.infoscirp.org
Other Advanced Oxidation Processes (AOPs): Exploring techniques like Fenton processes, ozonation, and electrochemical oxidation for the degradation of C.I. Acid Black 158 in wastewater. researchgate.netmdpi.com
Biological Treatment: Investigating the potential of microbial or enzymatic degradation of C.I. Acid Black 158, although the complex structure of metal-complex dyes can make them resistant to biodegradation. researchgate.netnih.gov
Understanding Dye-Material Interactions: Utilizing analytical techniques to study the binding mechanisms and interactions between C.I. Acid Black 158 and different fiber types at a molecular level.
Environmental Risk Assessment: Evaluating the ecotoxicity of C.I. Acid Black 158 and its transformation products to aquatic and terrestrial organisms to better understand its environmental risks. researchgate.netontosight.ainih.gov
Detailed research findings in these areas contribute to the body of knowledge necessary for developing effective strategies to manage the use and disposal of C.I. Acid Black 158 and similar industrial dyes, promoting environmental protection and sustainable industrial practices.
Here are some examples of research findings related to the removal of acid dyes, which are relevant to the study of C.I. Acid Black 158:
Adsorption Studies:
Research has demonstrated the effectiveness of various activated carbons derived from different sources for the adsorption of acid dyes. For instance, studies on Acid Black 1 (a sulfonated azo dye like C.I. Acid Black 158) using activated carbon from scrap tires showed adsorption capacities and adherence to models like Langmuir and Freundlich isotherms, indicating both monolayer and multilayer adsorption depending on the adsorbent surface. scirp.orgnih.govkoreascience.kr The adsorption process is often found to be spontaneous and can be influenced by factors such as pH, initial dye concentration, and temperature. scirp.orgmdpi.comnih.gov For example, adsorption capacity can increase at lower pH values. scirp.org
Photocatalytic Degradation Studies:
Photocatalytic degradation using TiO₂ has been investigated for the removal of various acid dyes. Studies have shown that parameters such as calcination temperature of TiO₂ can significantly impact its photocatalytic activity. ustb.edu.cn The degradation rate can also be influenced by factors like the flow rate of air, solution pH, and illumination time. ustb.edu.cnscirp.org Acidic conditions have often been found to favor the photocatalytic degradation of some dyes. scirp.org Complete decolorization of acid black dyes has been achieved under optimized photocatalytic conditions. ustb.edu.cn
Properties
CAS No. |
12234-55-8 |
|---|---|
Molecular Formula |
C15H12O |
Synonyms |
C.I.Acid Black 158 |
Origin of Product |
United States |
Synthesis and Derivatization Strategies for C.i. Acid Black 158 Analogs
Pathways for the Preparation of Acid Black 158 and Related Metal-Complex Dyes
The preparation of metal-complex dyes like C.I. Acid Black 158 is fundamentally a three-stage process: diazotization, azo coupling, and metallization. redalyc.org This sequence transforms relatively simple aromatic precursors into complex, stable coordination compounds with strong chromophoric properties. wikipedia.org
The initial step is diazotization , where a primary aromatic amine, referred to as the diazo component, is converted into a highly reactive diazonium salt. This reaction is typically carried out in an acidic medium (e.g., with hydrochloric acid) using sodium nitrite (B80452) at low temperatures, generally between 0 and 5°C, to ensure the stability of the diazonium salt. redalyc.orgiiardjournals.org
The second stage is the azo coupling reaction. The freshly prepared diazonium salt is reacted with a coupling component, which is an electron-rich species such as a naphthol or pyrazolone (B3327878) derivative. redalyc.orggoogle.com This electrophilic substitution reaction forms the azo dye, characterized by the -N=N- linkage that acts as the primary chromophore. iiardjournals.org The pH of the coupling reaction is critical and is adjusted based on the specific components to facilitate the reaction, often ranging from acidic to alkaline conditions. scirp.org
The final and defining step for this class of dyes is metallization . The azo dye, which acts as a ligand, is treated with a metal salt to form a stable coordination complex. redalyc.org For C.I. Acid Black 158 and its analogs, this typically involves a trivalent chromium salt, such as chromium(III) sulfate (B86663) or chromium formate. google.comosf.io The reaction is usually conducted in an aqueous solution at elevated temperatures, sometimes exceeding 100°C under pressure, to facilitate the formation of the complex. google.comscirp.org The resulting product is a 1:2 metal complex, where one chromium ion is coordinated with two azo dye ligands. scirp.orgresearchgate.net This process can be designed to produce symmetrical complexes, where both dye ligands are identical, or asymmetrical complexes from two different dye ligands. google.com
Table 1: General Synthesis Pathway for 1:2 Chromium-Complex Azo Dyes
| Step | Process | Typical Reagents & Conditions | Outcome |
|---|---|---|---|
| 1 | Diazotization | Primary Aromatic Amine, Sodium Nitrite, Hydrochloric Acid, 0-5°C | Formation of a reactive diazonium salt. |
| 2 | Azo Coupling | Diazonium Salt, Coupling Component (e.g., Naphthol derivative), pH control | Formation of the azo dye ligand. |
| 3 | Metallization | Azo Dye Ligand, Chromium(III) Salt (e.g., Cr₂(SO₄)₃), Heat (>90°C), Pressure | Formation of the stable 1:2 chromium-dye complex. scirp.org |
For instance, the synthesis of the related C.I. Acid Black 52 involves the diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, which is then coupled with Naphthalen-2-ol. worlddyevariety.com The resulting azo compound is subsequently heated with a chromium source to form the final 1:2 complex dye. worlddyevariety.com Similarly, the manufacture of C.I. Acid Black 58 involves diazotizing 2-Amino-4-(methylsulfonyl)phenol and coupling it with N-(7-hydroxynaphthalen-1-yl)acetamide, followed by conversion into its 1:2 chromium complex. worlddyevariety.com
Exploration of Alternative Precursor Compounds in Dye Synthesis Research
In an effort to diversify the range of available colors, improve dye properties, and mitigate the environmental impact associated with heavy metals like chromium, extensive research has been conducted on alternative precursor compounds. This exploration focuses on both the organic ligand structure and the central metal ion.
A significant area of research has been the replacement of chromium with more environmentally benign metals. sdc.org.uk Iron and aluminum salts have received considerable attention as alternative metallizing agents. sdc.org.uk Iron(II) and Iron(III) complexes have been synthesized to produce a range of shades from yellow-brown to black-brown. sdc.org.ukelsevier.es While these iron-complex dyes often exhibit good fastness properties, they can be lower than their chromium-based counterparts. sdc.org.uk Other transition metals such as copper, cobalt, and nickel are also used to create metal-complex dyes with varied shades and characteristics. redalyc.orgresearchgate.net
Table 2: Alternative Metal Ions in Metal-Complex Dye Synthesis
| Metal Ion | Typical Precursor Salt | Resulting Color Shades | Research Notes |
|---|---|---|---|
| Iron (Fe) | Ferrous Sulfate (FeSO₄) | Yellow-brown to black-brown | Often used as an alternative to chromium for better environmental profile. sdc.org.ukelsevier.es |
| Copper (Cu) | Copper Sulfate (CuSO₄) | Varies (e.g., blue, black) | Used in the synthesis of various acid and reactive dyes. elsevier.es |
| Cobalt (Co) | Cobalt Nitrate (Co(NO₃)₂) | Varies (e.g., blue, black) | Used for dyeing wool and synthetic polyamides. redalyc.org |
| Nickel (Ni) | Nickel Sulfate (NiSO₄) | Varies | Studied for creating novel azo-metal chelate dyes. redalyc.orgresearchgate.net |
| Aluminum (Al) | Aluminum Salts | Varies | Explored in combination with other metals, like cobalt. sdc.org.uk |
Beyond the metal center, the organic precursors—the diazo and coupling components—are routinely varied to fine-tune the final color. The choice of coupling component has a profound effect on the shade. For example, dyes synthesized using acetoacetanilide (B1666496) or 1-phenyl-3-methyl-5-pyrazolone as coupling components tend to produce yellow to olive-brown shades. sdc.org.uk In contrast, the use of α- and β-naphthols typically yields violet-brown to black-brown colors. sdc.org.uk Similarly, altering the substituents on the diazo component, such as introducing nitro or sulfonic acid groups, modifies the electronic properties of the azo ligand and, consequently, the absorption spectrum of the final metal complex. redalyc.orggoogle.com
Methodologies for Derivatization and Structural Modification Studies
Structural modification of metal-complex dyes is a key strategy for developing novel dyes with tailored properties, such as improved solubility, enhanced fastness, and unique shades. Methodologies in this area are focused on creating more complex and functional dye molecules.
A primary technique for derivatization is the synthesis of asymmetrical 1:2 metal complexes . google.com Unlike symmetrical complexes which contain two identical azo ligands, asymmetrical complexes incorporate two different ligands coordinated to the same central metal ion. This is typically achieved through a stepwise process. First, a 1:1 chromium-dye complex is prepared. This intermediate is then reacted with a second, different metallizable azo dye to form the final asymmetrical 1:2 complex. google.comgoogle.com This approach allows for a much finer control over the final properties of the dye than is possible with simple symmetrical complexes or physical mixtures of dyes. google.com
Another modification strategy involves the incorporation of reactive groups into the dye structure. Functional moieties such as vinyl sulfone or halotriazines can be attached to the azo ligand. sdc.org.uk The resulting "reactive metal-complex dyes" can form covalent bonds with the fibers of textiles like wool or polyamide. This covalent bonding leads to significantly improved wet fastness properties. sdc.org.uk
Table 3: Comparison of Symmetrical and Asymmetrical 1:2 Metal Complexes
| Feature | Symmetrical Complex | Asymmetrical Complex |
|---|---|---|
| Ligand Composition | Two identical azo dye ligands | Two different azo dye ligands |
| Synthesis | One-step metallization of two equivalents of a single azo dye with a metal salt. | Stepwise reaction: formation of a 1:1 complex followed by reaction with a second, different dye. google.comgoogle.com |
| Properties | Properties are an average of the single ligand type. | Properties can be finely tuned by combining the characteristics of two different ligands. google.com |
| Purity | Generally straightforward to synthesize in pure form. | Synthesis can be more complex, requiring careful control to avoid mixtures. google.com |
Advanced Applications Research of C.i. Acid Black 158 in Materials Science and Industrial Processes
Investigation of C.I. Acid Black 158 in Textile Dyeing Technologies and Substrate Interactions
C.I. Acid Black 158, a prominent member of the acid dye class, is extensively utilized in the coloration of various polymeric substrates due to its favorable dyeing characteristics and fastness properties. This section delves into the scientific principles governing its interaction with textile fibers, the influence of substrate morphology on dye uptake, and innovative methodologies for enhancing its fixation.
The application of C.I. Acid Black 158 to protein fibers like wool and silk, as well as synthetic polyamides such as nylon, is governed by a combination of intermolecular forces. researchgate.netiosrjournals.org As an anionic dye, its water solubility is conferred by the presence of one or more sulfonic acid groups, which exist as sodium sulfonate salts. researchgate.netiosrjournals.org The dyeing process is typically carried out in an acidic dyebath. iosrjournals.org
Under acidic conditions, the amino groups (-NH2) present in the polymer chains of wool, silk, and nylon become protonated, acquiring a positive charge (-NH3+). researchgate.netscispace.com This creates cationic sites on the fiber surface, which then serve as points of attraction for the negatively charged anionic dye molecules. researchgate.netscispace.com The primary dyeing mechanism involves the formation of strong ionic bonds between the dye anions and the protonated amino groups of the fibers. researchgate.netiosrjournals.org
Hydrogen Bonding: The presence of hydroxyl (-OH), carboxyl (-COOH), and amide (-CONH-) groups in both the dye molecule and the fibers allows for the formation of hydrogen bonds, further anchoring the dye to the substrate. researchgate.netiosrjournals.org
Van der Waals Forces: These are weaker, non-specific attractions that occur between the aromatic structures of the dye molecule and the polymer chains of the fiber. researchgate.netiosrjournals.org
Table 1: Key Interactions in the Dyeing of Polymeric Substrates with C.I. Acid Black 158
| Interaction Type | Description | Substrates |
| Ionic Bonding | Electrostatic attraction between anionic dye molecules and protonated amino groups on the fiber. | Wool, Silk, Nylon |
| Hydrogen Bonding | Formation of hydrogen bonds between functional groups on the dye and fiber molecules. | Wool, Silk, Nylon |
| Van der Waals Forces | Weak intermolecular attractions between the aromatic portions of the dye and the fiber polymer chains. | Wool, Silk, Nylon |
The efficiency of dye uptake and the final appearance of the dyed textile are significantly influenced by the morphology and surface characteristics of the fibers. The accessibility of dye molecules to the internal structure of the fiber is a critical factor.
Wool: The complex hierarchical structure of wool, with its outer cuticle layer and inner cortical cells, presents a barrier to dye penetration. The epicuticle, a hydrophobic layer on the surface of the wool fiber, can impede the initial wetting and dye diffusion process. Surface modification techniques, such as plasma treatment, can be employed to increase the hydrophilicity of the wool surface and enhance dye uptake.
Silk: Silk fibers have a smoother surface and a more crystalline structure compared to wool. The amorphous regions within the silk fibroin are more accessible to dye molecules. The dyeing of silk is sensitive to temperature and pH, which affect the swelling of the fiber and the availability of dye sites.
Nylon: As a synthetic fiber, nylon has a more uniform and less porous structure than natural protein fibers. iosrjournals.org The dyeability of nylon is largely determined by the concentration of terminal amino groups, which serve as the primary dyeing sites. iosrjournals.org The drawing and heat-setting processes during nylon production can affect the crystallinity and orientation of the polymer chains, thereby influencing dye diffusion and uptake. Generally, nylon exhibits a high affinity for acid dyes due to the presence of these amino end groups. iosrjournals.org
The surface energy of the fibers also plays a role in the dyeing process. A higher surface energy generally corresponds to better wettability, which facilitates the initial interaction between the dye solution and the fiber surface.
Table 2: Influence of Fiber Properties on Dye Uptake of C.I. Acid Black 158
| Fiber | Key Morphological/Surface Properties | Impact on Dye Uptake |
| Wool | Cuticle structure, hydrophobic surface | Slower initial dye uptake, requires careful control of dyeing conditions. |
| Silk | Smooth surface, crystalline and amorphous regions | Good dye accessibility in amorphous regions, sensitive to process parameters. |
| Nylon | Uniform structure, terminal amino groups | High affinity for acid dyes, dye uptake dependent on amino group content. |
The sol-gel process offers a versatile and effective method for improving the fixation of dyes on textile substrates, including advanced fibers that may be challenging to dye using conventional methods. researchgate.netscispace.com This technique involves the creation of a stable colloidal solution (sol) of inorganic precursors, typically metal alkoxides like tetraethoxysilane (TEOS), which then undergoes hydrolysis and polycondensation to form a gel-like network on the fiber surface. scispace.commdpi.com
When a dye such as C.I. Acid Black 158 is incorporated into the sol-gel formulation, the resulting coating can physically entrap the dye molecules within the porous silica (B1680970) matrix. scispace.com This encapsulation significantly enhances the wash fastness of the dyeing by preventing the leaching of the dye from the fiber. researchgate.net
The sol-gel process can be tailored to introduce specific functionalities to the fiber surface. For instance, the incorporation of aminosilanes into the sol-gel system can introduce amino groups, which can then ionically bond with acid dyes, further improving dye fixation. researchgate.net This method has been shown to be a promising approach for enhancing the dyeability of various fibers with acid dyestuffs in a more environmentally friendly manner. researchgate.net
The application of sol-gel coatings can be achieved through conventional textile finishing processes such as padding, dipping, or spraying, followed by a curing step at a relatively low temperature. mdpi.com This makes the sol-gel methodology compatible with existing textile processing infrastructure.
Research into C.I. Acid Black 158 as a Component in Advanced Functional Materials
The properties of C.I. Acid Black 158 that make it an effective textile colorant also lend themselves to its potential use in a range of advanced functional materials. Its color strength, solubility, and stability are desirable characteristics for applications beyond traditional dyeing.
The formulation of inks, particularly for inkjet printing, requires colorants with specific properties, including high water solubility, good thermal and chemical stability, and excellent lightfastness. imaging.orgimaging.org C.I. Acid Black 158, as a water-soluble anionic dye, possesses several of the fundamental characteristics required for a dye-based inkjet ink. kaocollins.com
In a typical dye-based ink formulation, the dye is fully dissolved in a liquid vehicle, which is predominantly water. kaocollins.com The formulation also includes other components such as humectants to prevent drying at the nozzle, surfactants to control surface tension, and biocides to inhibit microbial growth. The successful integration of C.I. Acid Black 158 into such a system would depend on its compatibility with these other ingredients and its long-term stability in the solution.
Research in this area would focus on optimizing the ink formulation to ensure reliable jetting performance and high-quality print output. Key performance indicators would include:
Color Gamut and Optical Density: Achieving a deep, neutral black is a primary objective in black ink formulation.
Storage Stability: The ink must remain stable over extended periods without precipitation of the dye, which could lead to nozzle clogging. imaging.org
Lightfastness and Waterfastness: The printed image should exhibit good resistance to fading upon exposure to light and should not smudge when exposed to moisture.
While dye-based inks offer vibrant colors, pigment-based inks, which consist of solid colorant particles dispersed in a liquid, generally exhibit superior lightfastness and waterfastness. kaocollins.com Future research could also explore the potential of modifying C.I. Acid Black 158 for use in pigment-based systems, perhaps through encapsulation or surface treatment to enhance its durability.
Table 3: Potential Role of C.I. Acid Black 158 in Inkjet Ink Formulations
| Ink Component | Function | Relevance of C.I. Acid Black 158 |
| Colorant | Provides color | High color strength and solubility are advantageous. |
| Vehicle (Water) | Dissolves the dye and other components | Good solubility in water is a key property. |
| Humectant | Prevents drying of the ink | Compatibility with humectants needs to be evaluated. |
| Surfactant | Controls surface tension and wetting | Interaction with surfactants can affect jetting performance. |
The application of acid dyes is not limited to textiles; they are also utilized in the coloration of various other materials, including leather, paper, and certain plastics. dayglo.in The potential for using C.I. Acid Black 158 in specialized industrial coatings is an area ripe for exploration. Organic coatings are applied to substrates to provide protection, decoration, or specific functional properties. dtu.dk
In the context of coatings, C.I. Acid Black 158 could be used as a colorant in water-based coating formulations. Its anionic nature might be leveraged to promote adhesion to certain substrates or to interact with other components in the coating system. For example, in coatings for anodized aluminum, acid dyes are often used to impart color to the porous oxide layer. dayglo.in
Potential research directions for C.I. Acid Black 158 in industrial coatings include:
Compatibility with Binders: Investigating the compatibility of the dye with various water-based polymer binders, such as acrylics, polyurethanes, and epoxies.
Durability and Weatherability: Evaluating the lightfastness and resistance to environmental degradation of coatings containing C.I. Acid Black 158.
Functional Coatings: Exploring the possibility of incorporating the dye into coatings that offer additional functionalities, such as UV absorption or anti-static properties.
The selection of a colorant for a specific coating application depends on a multitude of factors, including the desired color, the nature of the substrate, the curing process, and the end-use environment. dtu.dk Further research would be necessary to determine the specific industrial coating applications for which C.I. Acid Black 158 would be a suitable and effective colorant.
Environmental Chemistry and Remediation of C.i. Acid Black 158
Occurrence and Persistence of C.I. Acid Black 158 in Aqueous Effluents
Dyes, including metal complex acid dyes like C.I. Acid Black 158, are significant pollutants in industrial wastewater. ijcmas.commdpi.com Textile dyeing processes, for instance, can result in a substantial amount of reactive dyes remaining in the effluent, with reported concentrations of hydrolyzed dyes potentially reaching up to 800 mg/L in the dyebath after processing. mdpi.com The presence of dyes in water, even at low concentrations (less than 1 ppm), is aesthetically unacceptable and impacts water transparency and purity. mdpi.com
Azo direct and reactive dyes, a category that includes dyes similar to C.I. Acid Black 158 (such as Reactive Black 158), have been shown to persist in water, sediment, and soil. canada.ca Their persistence is attributed to their complex chemical structures and resistance to conventional biological treatment methods. For example, C.I. Acid Black 1 has been observed to pass through activated sludge without significant biodegradation or adsorption. nih.gov Under anaerobic or reducing conditions, there is a potential for these substances to degrade through the cleavage of the azo bond, which can lead to the formation of aromatic amines. canada.ca
Metal complex dyes, including chromium complexes, are used in various industries, leading to their presence in wastewater. ijcmas.comgoogle.com The behavior of these dyes in wastewater treatment processes, including their biodegradability and sorption onto solids, is an area of ongoing study. epa.gov
Advanced Oxidation Processes (AOPs) for C.I. Acid Black 158 Degradation
Advanced Oxidation Processes (AOPs) represent a class of powerful chemical treatment techniques designed to eliminate organic pollutants, such as dyes, from water and wastewater. ijcce.ac.irmdpi.com These processes are characterized by the generation of highly reactive species, primarily hydroxyl radicals (•OH), which possess a high standard reduction potential and can react non-selectively with a wide range of organic compounds, leading to their degradation and potential mineralization into carbon dioxide, water, and inorganic ions. ijcce.ac.irmdpi.comscielo.org.mxnih.gov AOPs are considered effective, and in some cases, eco-friendly methods for treating toxic pollutants. ijcce.ac.ir
Photolytic and Photocatalytic Decomposition Pathways (e.g., UV/H2O2)
Photolytic and photocatalytic processes utilize light irradiation to initiate the degradation of dye molecules. UV irradiation, often in combination with hydrogen peroxide (H2O2), is a common AOP for dye degradation. researchgate.netdeswater.comjofamericanscience.org In UV/H2O2 systems, hydroxyl radicals are generated through the photolysis of H2O2. researchgate.netdeswater.com This process can lead to efficient color removal and mineralization of organic compounds in wastewater. researchgate.net
Photocatalytic degradation typically involves the use of a semiconductor photocatalyst, such as titanium dioxide (TiO2), illuminated by UV or visible light. jofamericanscience.orgacs.orgresearchgate.netscilit.com Upon irradiation, the photocatalyst absorbs photons, leading to the excitation of electrons and the generation of electron-hole pairs. These charge carriers can then react with water and dissolved oxygen to produce reactive oxygen species, including hydroxyl radicals, which attack and degrade dye molecules adsorbed on the catalyst surface. jofamericanscience.orgacs.org The efficiency of photocatalytic degradation can be influenced by factors such as dye structure, concentration, catalyst loading, and pH. jofamericanscience.orgresearchgate.net
Studies on the photocatalytic degradation of other black azo dyes, such as C.I. Acid Black 1 and Reactive Black 8, demonstrate the applicability of these methods to this class of compounds. scilit.comraco.cat For instance, the UV/H2O2 process has been investigated for the decolorization of C.I. Acid Black 1. jofamericanscience.org
Electrochemical and Sonochemical Degradation Mechanisms
Electrochemical oxidation is an AOP that involves the use of electrodes to generate reactive species or directly oxidize pollutants in wastewater. researchgate.netuminho.pt This method has been explored for the removal of azo dyes. researchgate.net Electrochemical processes can involve anodic oxidation, where pollutants are oxidized at the anode surface, or coupled processes like electro-Fenton, which combines electrochemical generation of Fenton's reagent components. scielo.org.mxresearchgate.netuminho.pt Studies on the electrochemical degradation of other Acid Black dyes, such as Acid Black 210 and Reactive Black 5, highlight the potential of this approach for breaking down complex dye structures. uminho.ptresearchgate.net
Sonochemical degradation utilizes high-frequency sound waves (ultrasound) to induce cavitation in the water. The collapse of cavitation bubbles generates localized hotspots with high temperatures and pressures, leading to the formation of reactive species, including hydroxyl radicals, which can degrade organic pollutants like dyes. nih.govnih.govrsc.org The sonochemical degradation of dyes is initiated by these high-energy intermediates. rsc.org
Fenton-Type Reactions and Their Role in Dye Mineralization
Fenton processes, involving the reaction between ferrous ions (Fe2+) and hydrogen peroxide (H2O2), are well-established AOPs for the degradation and mineralization of organic pollutants, including dyes. ijcce.ac.iromu.edu.trscribd.com The primary oxidizing species in the Fenton reaction is the hydroxyl radical, generated through the catalytic decomposition of H2O2 by Fe2+ ions. omu.edu.tr
The classical Fenton reaction (Fe2+ + H2O2) is most effective at acidic pH, typically around pH 3, as higher pH values can lead to the precipitation of iron oxyhydroxides and reduced hydroxyl radical generation. deswater.comomu.edu.tr The photo-Fenton process enhances the degradation by using UV irradiation to facilitate the regeneration of Fe2+ from Fe3+ and generate additional hydroxyl radicals. scielo.org.mxscielo.brekb.eg Photo-Fenton has demonstrated the capability to achieve high mineralization rates for pollutants. scielo.br
Studies on the Fenton and photo-Fenton degradation of other black dyes, such as Reactive Black 5 and Reactive Black 8, illustrate the effectiveness of these methods in decolorization and degradation. raco.catscielo.brekb.eg The Fenton process can lead to the complete oxidation and degradation of dyes into simpler compounds like CO2 and H2O. omu.edu.tr Electro-Fenton is another variation where Fe2+ and H2O2 are generated electrochemically, offering a more controlled process. scielo.org.mxresearchgate.netnih.gov
Table 1: Summary of Selected AOP Studies on Related Black Dyes
| Dye (Similar to C.I. Acid Black 158) | AOP Method | Key Findings | Source |
| C.I. Acid Black 1 | UV/H2O2 | Decolorization studied. | jofamericanscience.org |
| C.I. Acid Black 1 | Photocatalysis (TiO2) | Decomposition studied over modified TiO2. | scilit.com |
| Reactive Black 5 | UV/H2O2 | High decolorization efficiency observed. | researchgate.netdeswater.com |
| Reactive Black 5 | Photo-Fenton | High decolorization rate achieved rapidly. | ekb.eg |
| Reactive Black 8 | UV/TiO2/H2O2 | Optimization for decolorization and degradation performed. | raco.cat |
| Reactive Black 8 | Fenton/Ultrasound | Decolorization and mineralization studied. | nih.gov |
| Acid Black 210 | Electrochemical Oxidation (BDD electrode) | Complete degradation observed without organochloride formation. | researchgate.net |
| Reactive Black 5 | Electrochemical Oxidation (AEOP) | Effective for degradation in the presence of H2O2 and copper ions. | uminho.pt |
| Acid Black 1 | Fenton/Ultrasound | Degradation studied using low iron concentration. | researchgate.net |
Biological and Biotechnological Approaches to C.I. Acid Black 158 Treatment
Biological treatment methods offer a potentially cost-effective and environmentally friendly approach to dye degradation. ijcmas.comresearchgate.net These methods primarily rely on the metabolic activities of microorganisms, including bacteria and fungi, to break down complex dye molecules. researchgate.nettandfonline.com
Microbial Biodegradation: Bacterial and Fungal Consortia Studies
Microbial biodegradation of azo dyes involves the enzymatic cleavage of azo bonds (-N=N-) and further degradation of the resulting aromatic amines. tandfonline.comresearchgate.net Various bacterial genera, such as Pseudomonas, Bacillus, and Rhodococcus, are known for their ability to decolorize and degrade azo dyes. researchgate.net Fungi, particularly white-rot fungi, are also effective dye degraders due to their production of extracellular oxidoreductase enzymes. researchgate.nettandfonline.com
Microbial consortia, consisting of multiple bacterial and/or fungal species, can enhance the efficiency of dye degradation through synergistic interactions. tandfonline.commdpi.com These consortia can utilize a range of enzymes, including azoreductases, laccases, lignin (B12514952) peroxidases, tyrosinases, and NADH-DCIP reductases, to break down complex dye structures. ijcmas.comresearchgate.net
Specific studies on the microbial degradation of 1:1 metal complex acid dyes, such as Acid Blue 158 and Acid Black 52, using developed bacterial consortia have shown promising results. ijcmas.comresearchgate.net These consortia demonstrated the potential for decolorization of simulated wastewaters containing these dyes, even at relatively high concentrations. ijcmas.comresearchgate.net The degradation process involved the action of oxidoreductive enzymes. ijcmas.comresearchgate.net Furthermore, these bacterial consortia also exhibited the ability to remove chromium from the metal complex dyes through biosorption onto the bacterial cells. ijcmas.com
While direct studies on the microbial biodegradation of C.I. Acid Black 158 were not extensively found, research on similar metal complex acid dyes and other black azo dyes suggests that microbial approaches, particularly those involving specialized consortia and enzymatic activity, hold potential for its treatment.
Table 2: Microbial Degradation Findings for Related Metal Complex Acid Dyes
| Dye (Related to C.I. Acid Black 158) | Microorganism/Consortium | Key Findings | Source |
| Acid Blue 158 & Acid Black 52 | Developed Bacterial Consortium | Potential for decolorization of simulated wastewater; involvement of oxidoreductive enzymes; chromium removal via biosorption. | ijcmas.comresearchgate.net |
| C.I. Acid Black 1 | Bacillus cereus | Used for microbial reduction. | nih.gov |
| C.I. Acid Black 10B | Anoxic–aerobic–anoxic microenvironment | Evaluated for degradation. | mlsu.ac.in |
Enzymatic Pathways Involved in Azo Bond Cleavage (e.g., Azoreductase, Laccase)
The primary mechanism for the biodegradation of azo dyes by microorganisms involves the reductive cleavage of the azo bond (-N=N-). researchgate.netmdpi.com This process is often catalyzed by enzymes such as azoreductases. researchgate.netmdpi.comcanada.ca Azoreductases facilitate the transfer of electrons to the azo bond, leading to its breakdown and the formation of generally less colored aromatic amines. researchgate.netmdpi.com
Another important class of enzymes involved in dye degradation, particularly under aerobic conditions, is laccases. researchgate.netmdpi.com Laccases are oxidoreductases that can oxidize a wide range of phenolic and aromatic compounds, including the breakdown products of azo dyes. researchgate.netnih.gov Other enzymes like lignin peroxidase, tyrosinase, and NADH-DCIP reductase have also been implicated in the microbial degradation of azo dyes. ijcmas.comresearchgate.net
Research has shown that the induction of these enzymes is observed during the decolorization process of metal complex acid dyes. ijcmas.com For instance, studies on the degradation of similar metal complex acid dyes like Acid Blue 158 and Acid Black 52 by bacterial consortia have identified the involvement of laccase, lignin peroxidase, tyrosinase, azoreductase, and NADH-DCIP reductase enzymes. ijcmas.comresearchgate.net The highest induction was observed for intracellular NADH-DCIP reductase, followed by azoreductase. ijcmas.com
Characterization of Microbial Metabolites and Transformation Products
The biodegradation of azo dyes results in the formation of various metabolites and transformation products. ijcmas.comresearchgate.netoaepublish.com Identifying these intermediate and final products is crucial for understanding the degradation pathways and assessing the potential toxicity of the treated effluent. ijcmas.comnih.govresearchgate.net Analytical techniques such as UV-Vis spectroscopy, High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared (FTIR) spectroscopy, Gas Chromatography-High Resolution Mass Spectrometry (GC-HRMS), and H¹ Nuclear Magnetic Resonance (NMR) are employed for the characterization of these metabolites. ijcmas.comresearchgate.net
Studies on the microbial degradation of metal complex acid dyes have utilized these techniques to confirm biodegradation and propose degradation pathways based on the identified intermediates. ijcmas.comresearchgate.net For example, analysis of biodegradation products of Acid Blue 158 and Acid Black 52 showed reduced phytotoxicity compared to the parent dyes. researchgate.net While specific metabolites of C.I. Acid Black 158 degradation are not extensively detailed in the provided results, research on similar azo dyes indicates the formation of aromatic amines upon azo bond cleavage. nih.govresearchgate.net Further microbial activity can lead to the further breakdown or transformation of these initial products. researchgate.net
Biosorption and Bioaccumulation Phenomena
Microorganisms and biological materials can also remove dyes from wastewater through biosorption and bioaccumulation. ijcmas.comtandfonline.comncsu.edufrontiersin.org Biosorption is a passive process where dye molecules bind to the surface of living or dead biomass through physicochemical interactions like adsorption, ion exchange, and complexation. tandfonline.comncsu.edufrontiersin.org This process is generally metabolism-independent and relatively rapid. tandfonline.com Bioaccumulation, on the other hand, is an active, metabolism-dependent process involving the transport of pollutants into the microbial cell. ncsu.edufrontiersin.org
Fungal and bacterial biomass, including waste products from industries, have shown potential as biosorbents for dyes. tandfonline.comncsu.edu The functional groups present on the cell surface, such as carboxylate, hydroxyl, amine, and phosphoryl groups, play a significant role in the binding of dye molecules. tandfonline.com Studies have explored the biosorption of other acid dyes, such as C.I. Acid Black 1, using various biological materials. dntb.gov.ua While specific data on C.I. Acid Black 158 biosorption and bioaccumulation are not detailed, the principles and mechanisms observed for other acid and metal complex dyes are likely applicable. For instance, bacterial cells have demonstrated the ability to sorb metals from metal complex azo dyes. ijcmas.com
Adsorption Technologies for C.I. Acid Black 158 Removal from Wastewaters
Adsorption is a widely used and effective technique for the removal of dyes from wastewater due to its efficiency, versatility, and relatively low cost compared to some other methods. gnest.orgrsc.org Various adsorbent materials, both carbon-based and inorganic, have been investigated for their ability to remove dyes like C.I. Acid Black 158 from aqueous solutions.
Utilization of Activated Carbons and Biochar Adsorbents
Activated carbon is a traditional and widely used adsorbent for dye removal due to its high surface area and porous structure. gnest.org Studies have reported the adsorption of C.I. Acid Black 1 on granular and lignocellulosic waste biomass activated carbons, with adsorption capacities ranging from 2.4 to 450 mg dye/g adsorbent depending on the type of activated carbon. nih.govresearchgate.net
Biochar, a carbonaceous material produced from biomass pyrolysis, has also emerged as a promising low-cost adsorbent for dyes. rsc.orgfrontiersin.orgusda.gov Biochar is favored by some researchers due to the absence of an activation step, potentially reducing production costs. frontiersin.org While a strict distinction between activated carbon and biochar is not always possible, both are effective pyrogenic carbonaceous materials used for sorption and remediation. usda.gov Research on the adsorption of other acid dyes, such as Acid Black 172, onto bamboo biochar has shown significant adsorption capacities. cas.cn The effectiveness of biochar can be influenced by factors such as pH and initial dye concentration. cas.cn
Application of Inorganic Adsorbents (e.g., Perlite (B1173460), Metal Oxides)
Inorganic materials are also explored as adsorbents for dye removal. Perlite, an aluminosilicate (B74896) mineral, has been investigated for its effectiveness in retaining C.I. Acid Black 1 from aqueous solutions. nih.govresearchgate.net Studies have shown that both raw and expanded perlite can adsorb C.I. Acid Black 1, with expanded perlite exhibiting better performance due to its more open structure. nih.govresearchgate.net The adsorption capacity of perlite for C.I. Acid Black 1 was found to increase with temperature, suggesting an endothermic and activated process. nih.govresearchgate.net The adsorption on perlite was found to follow Langmuir isotherms, indicating monolayer adsorption. nih.gov
Metal oxides and other inorganic nanomaterials have also been utilized for the elimination of dye pollutants. ekb.egresearchgate.net Factors such as high surface area, crystallinity, surface charge, and specific affinity influence their removal efficiency. ekb.eg While specific studies on the adsorption of C.I. Acid Black 158 using metal oxides are not explicitly detailed in the provided information, these materials represent a category of adsorbents with potential for its removal.
Mechanistic Studies of Adsorption Isotherms and Kinetics
Understanding the mechanisms of adsorption involves studying adsorption isotherms and kinetics. nih.govresearchpublish.commdpi.com Adsorption isotherms describe the equilibrium relationship between the amount of dye adsorbed onto the adsorbent and the concentration of dye remaining in the solution at a constant temperature. researchpublish.commdpi.com Commonly used isotherm models include Langmuir, Freundlich, and Temkin. nih.govresearchpublish.commdpi.com The Langmuir model typically describes monolayer adsorption on a homogeneous surface, while the Freundlich model is often applied to multilayer adsorption on heterogeneous surfaces. nih.govmdpi.comacs.org
Adsorption kinetics studies investigate the rate of the adsorption process and the factors affecting it, such as contact time, adsorbent dose, and initial dye concentration. researchgate.netresearchpublish.commdpi.com Kinetic models, such as pseudo-first-order and pseudo-second-order models, are used to analyze the experimental data and understand the adsorption mechanism. researchpublish.commdpi.comacs.org For instance, studies on the adsorption of C.I. Acid Black 1 on perlite found that the Langmuir, Freundlich, Temkin, and other models best fitted the experimental data, indicating that the adsorption is controlled by the surface properties of the perlite. nih.govresearchgate.net The whole process of dye adsorption usually involves liquid film diffusion, pore diffusion, and physicochemical adsorption onto the adsorbent surface. researchgate.net
Table: Adsorption Isotherm Parameters for C.I. Acid Black 1 on Perlite
| Adsorbent Type | Temperature (K) | Isotherm Model | Key Parameter (e.g., Qm, Kf) | Value | R² |
| Raw Perlite | 323, 353, 383 | Langmuir | Qm (g/g) | ~0.0035 | - |
| Expanded Perlite | 323, 353, 383 | Langmuir | Qm (g/g) | ~0.0035 | - |
| Raw Perlite | - | Langmuir, Freundlich, Temkin, BET, Henderson, Smith | - | - | Best fit observed |
| Expanded Perlite | - | Langmuir, Freundlich, Temkin, BET, Henderson, Smith | - | - | Best fit observed |
Note: Data compiled from search result nih.gov. Specific R² values for each model fit were not consistently provided in the snippet.
Table: Adsorption Capacity of Various Adsorbents for Acid Dyes
| Dye | Adsorbent | Adsorption Capacity (mg dye/g adsorbent) | Reference |
| C.I. Acid Black 1 | Granular Activated Carbon | 400-450 | nih.govresearchgate.net |
| C.I. Acid Black 1 | Lignocellulosic Waste Biomass Activated Carbon | 2.4-4.0 | nih.govresearchgate.net |
| C.I. Acid Black 1 | Cross-linked Chitosan/Bentonite Composite | 323.6-350.9 | nih.gov |
| C.I. Acid Black 1 | Chitosan Aerogels doped with Graphene Oxide | 573.47 | nih.gov |
| C.I. Acid Black 1 | Polyamidoamine-grafted Chitosan | 543.2 | nih.gov |
| C.I. Acid Black 1 | Cationic Metal Organic Framework | 419 | nih.gov |
| Acid Black 172 | Bamboo Biochar | 401.88 (at pH 1.0) | cas.cn |
| Eriochrome Black T | Native Garlic Peel | 99.5 | mdpi.com |
| Eriochrome Black T | Washed Garlic Peel | 89.4 | mdpi.com |
| Reactive Black 5 | Surfactant-Modified Zeolite | Lower than Reactive Red 239 | acs.org |
| Acid Red 114 | Modified Kenaf Core Fibre | 238.1 | researchpublish.com |
Hybrid and Integrated Remediation Systems for Comprehensive Treatment of C.I. Acid Black 158
Hybrid and integrated remediation systems combine multiple treatment technologies to overcome the limitations of individual processes and achieve more efficient removal and degradation of complex dyes like C.I. Acid Black 158. These systems often involve a sequence of physical, chemical, and biological methods designed to address different aspects of dye contamination, such as color removal, organic matter reduction, and mineralization.
One common approach is the sequential anaerobic-aerobic biological treatment. Under anaerobic conditions, microorganisms can reductively cleave the azo bonds (-N=N-) present in the dye molecule, leading to decolorization and the formation of intermediate aromatic amines. bioline.org.brwur.nlmdpi.com These aromatic amines, while often colorless, can be potentially hazardous. bioline.org.brnih.gov The subsequent aerobic stage is then employed to further degrade these aromatic amines and other organic byproducts into less toxic or non-toxic substances, ideally leading to complete mineralization. bioline.org.brwur.nl Studies have shown the effectiveness of sequential anaerobic-aerobic systems for the degradation of various azo dyes. bioline.org.brwur.nlresearchgate.net
Another integrated approach involves combining chemical oxidation processes with biological treatment. Advanced Oxidation Processes (AOPs), such as those utilizing UV irradiation with catalysts like TiO2 or oxidants like H2O2, can effectively decolorize dye solutions and break down complex organic structures. researchgate.netscilit.comresearchgate.netepa.govmdpi.com However, complete mineralization by AOPs alone can be energy-intensive and may produce undesirable byproducts. Integrating AOPs with biological treatment allows for the initial breakdown of the dye molecule by chemical means, making the resulting intermediates more amenable to subsequent biological degradation. researchgate.netmdpi.com
Adsorption techniques can also be integrated into remediation systems as a pre-treatment or polishing step. Adsorption using various materials, including activated carbon and modified natural materials like perlite, can effectively remove dyes from wastewater by binding them to the adsorbent surface. nih.govmuk.ac.ir This reduces the initial dye concentration, making downstream biological or chemical treatments more efficient. Hybrid systems combining adsorption with ozonation or biological processes have been explored for dye removal. researchgate.net
Integrated phytobial remediation, which combines the use of plants (phytoremediation) and associated microorganisms (bioremediation), is another promising approach for the treatment of contaminated soil and water. researchgate.net While research specifically on C.I. Acid Black 158 in this context is limited in the provided results, phytobial systems have shown potential for the removal and degradation of various organic contaminants and heavy metals, which could be relevant given the metal-complex nature of C.I. Acid Black 158. researchgate.netijcmas.com
Environmental Impact Assessment of C.I. Acid Black 158 and its Transformation Products
The environmental impact of C.I. Acid Black 158 stems from its presence in industrial effluents, primarily from textile dyeing processes. nih.gov As a persistent and water-soluble compound, it can contaminate waterways and soil if not properly treated before discharge. canada.canih.govontosight.ai The intense color of the dye can reduce light penetration in aquatic environments, affecting photosynthetic organisms. researchgate.net
C.I. Acid Black 158 is a metal-complex dye containing chromium. vulcanchem.com The presence of heavy metals like chromium in dye wastewater is a significant environmental concern due to their potential toxicity and persistence in the environment. ijcmas.com Chromium can exist in different oxidation states, with hexavalent chromium (Cr(VI)) being particularly toxic and carcinogenic. While the specific form of chromium in C.I. Acid Black 158 and its transformation products in the environment requires detailed assessment, the release of chromium-containing dyes necessitates careful management to prevent heavy metal pollution.
The transformation of C.I. Acid Black 158 in the environment or during wastewater treatment can lead to the formation of various byproducts. In biological treatment processes, particularly under anaerobic conditions, the azo bonds can be cleaved, producing aromatic amines. bioline.org.brwur.nlmdpi.comnih.gov The toxicity of these transformation products is a critical aspect of environmental impact assessment. Some aromatic amines derived from azo dyes are known or suspected carcinogens and mutagens, posing risks to both aquatic life and potentially human health through contaminated water sources. nih.govmdpi.com
Studies on the biodegradation of other azo dyes have identified various intermediate products, including sulfonated aromatic amines. wur.nl The fate and persistence of these transformation products in the environment are important considerations. While some intermediates may be further degraded under aerobic conditions, others can be recalcitrant and persist, contributing to long-term environmental contamination. wur.nl
The environmental impact assessment also considers the effects of the dye and its transformation products on soil microorganisms and plant life. C.I. Acid Black 1, a related acid black dye, has been shown to be toxic to soil microorganisms, inhibiting nitrification and ammonification, which are essential processes for nutrient cycling in soil. nih.gov This can lead to reduced agricultural productivity. Azo dyes, in general, can alter the physicochemical properties of soil and suppress the growth of beneficial plant rhizobacteria. nih.gov
Evaluating the full environmental impact requires comprehensive studies, including toxicity testing on various aquatic and terrestrial organisms, assessment of persistence and bioaccumulation potential, and identification and characterization of transformation products under different environmental conditions. The recalcitrant nature of azo dyes and the potential toxicity of their breakdown products highlight the need for effective treatment technologies to minimize their release into the environment. bioline.org.brresearchgate.net
Analytical Methodologies for C.i. Acid Black 158 Research
Chromatographic Techniques for Separation and Quantification
High-Performance Liquid Chromatography (HPLC) Applications
High-Performance Liquid Chromatography (HPLC) is a prevalent and powerful technique for the separation and quantification of acid dyes, including those structurally related to C.I. Acid Black 158 tandfonline.comresearchgate.net. The coupling of HPLC with a diode array detector (DAD) is particularly advantageous, allowing for simultaneous monitoring across a range of wavelengths. This provides both quantitative data based on peak intensity and qualitative information from the UV-Vis spectrum of eluting components tandfonline.comresearchgate.net.
Reversed-phase HPLC, often employing C18 columns, is commonly used for the analysis of acidic dyes. Gradient elution with mobile phases consisting of organic solvents like acetonitrile (B52724) and aqueous buffer solutions is typically employed to achieve effective separation tandfonline.comresearchgate.net. The pH and composition of the aqueous buffer are critical parameters that are optimized to control the ionization state of the acidic dye and thus its retention behavior on the stationary phase tandfonline.com. Detection is usually performed at wavelengths where the dye exhibits maximum absorbance in the visible spectrum, typically within the 400-700 nm range for azo dyes researchgate.networldwidejournals.com. While specific detailed applications for C.I. Acid Black 158 were not extensively found in the provided search results, the established methodologies for analyzing similar acid and azo dyes by HPLC underscore its applicability for the separation and quantification of C.I. Acid Black 158 in various samples tandfonline.comresearchgate.neteuropa.euetad.com. The efficiency of separation and sensitivity of detection are significantly influenced by the optimization of chromatographic parameters such as mobile phase composition, flow rate, and column temperature tandfonline.comresearchgate.net.
Gas Chromatography-Mass Spectrometry (GC-MS) for Metabolite Profiling
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive technique primarily utilized for the separation and identification of volatile and semi-volatile organic compounds. Due to its relatively high molecular weight and polar nature, C.I. Acid Black 158 itself is generally not directly analyzed by standard GC-MS nih.govscielo.org.mx. However, GC-MS is an invaluable tool for the identification and profiling of lower molecular weight degradation products or metabolites that may arise from the breakdown of C.I. Acid Black 158 under various conditions, such as during biological treatment or environmental degradation processes digitellinc.comnih.govscielo.org.mxresearchgate.net.
The reductive cleavage of the azo linkage (-N=N-) in azo dyes can produce aromatic amines, which are often amenable to GC-MS analysis after appropriate extraction and sometimes derivatization steps nih.govresearchgate.net. GC-MS provides detailed structural information about these degradation products through their characteristic mass spectra and fragmentation patterns, allowing for their positive identification nih.govscielo.org.mx. This is particularly important in studies investigating the environmental fate and potential toxicity of azo dyes and their transformation products researchgate.net. While specific studies on C.I. Acid Black 158 metabolites using GC-MS were not prominently featured in the search results, the technique's utility in analyzing degradation products of other azo dyes highlights its potential application in C.I. Acid Black 158 research researchgate.net. Sample preparation, including extraction and potential derivatization to increase volatility, is a critical step before GC-MS analysis of dye metabolites nih.gov.
Thin-Layer Chromatography (TLC) and Capillary Electrophoresis in Dye Analysis
Thin-Layer Chromatography (TLC) is a simple, rapid, and economical chromatographic technique widely used for the separation, screening, and preliminary identification of dyes ukessays.comcurtin.edu.au. In TLC, the separation occurs on a thin layer of stationary phase coated on a plate as the mobile phase moves up by capillary action ukessays.com. Different components of a mixture migrate at different rates, resulting in separated spots characterized by their retention factor (Rf) values ukessays.com. TLC is useful for checking the purity of a dye sample, separating components in a dye mixture, and can aid in selecting appropriate solvent systems for other chromatographic techniques ukessays.comresearchgate.netscispace.com. Although typically less quantitative than HPLC, TLC can be coupled with various detection methods for visualization and analysis curtin.edu.auresearchgate.net.
Capillary Electrophoresis (CE) is another separation technique that has found applications in dye analysis, including the analysis of acid dyes curtin.edu.aumdpi.com. CE separates ions based on their electrophoretic mobility, which is influenced by their charge and size, within a narrow capillary tube filled with an electrolyte solution mdpi.com. CE offers advantages such as high separation efficiency, short analysis times, and low sample volume requirements mdpi.com. Different CE modes, such as Capillary Zone Electrophoresis (CZE) and Micellar Electrokinetic Chromatography (MEKC), have been applied to the analysis of dyes, including other Acid Black dyes like C.I. Acid Black 194, for assessing purity and identifying components researchgate.netresearchgate.net. These studies demonstrate the potential of CE-based methods for the separation and analysis of C.I. Acid Black 158, offering an alternative or complementary approach to HPLC researchgate.netresearchgate.net.
Spectroscopic Methods for Identification and Structural Analysis
Spectroscopic techniques are crucial for obtaining information about the identity, chemical structure, and concentration of C.I. Acid Black 158 by examining its interaction with electromagnetic radiation scienceworldjournal.orgresearchgate.net.
UV-Visible Spectroscopy in Degradation Monitoring
UV-Visible (UV-Vis) spectroscopy is a fundamental analytical technique for the study of dyes due to their strong absorption of light in the UV and visible regions of the electromagnetic spectrum worldwidejournals.comscienceworldjournal.orgresearchgate.net. Azo dyes, including C.I. Acid Black 158, contain characteristic chromophores, such as the azo group (-N=N-) and conjugated aromatic systems, which are responsible for their color and exhibit distinct absorption bands in the UV-Vis spectrum worldwidejournals.comscienceworldjournal.org. The wavelength of maximum absorbance (λmax) and the intensity of the absorption band are characteristic properties of a dye and can be used for its quantitative determination based on the Beer-Lambert Law worldwidejournals.com.
UV-Vis spectroscopy is particularly valuable for monitoring the degradation or decolorization of dyes worldwidejournals.comscienceworldjournal.orgembrapa.br. Changes in the UV-Vis spectrum, such as a decrease in the intensity of the main absorption band in the visible region or shifts in λmax, indicate the alteration or destruction of the dye's chromophore worldwidejournals.comembrapa.br. The appearance of new absorption peaks in the UV region may suggest the formation of intermediate degradation products embrapa.br. By monitoring the absorbance at the characteristic λmax of C.I. Acid Black 158 over time, researchers can assess the rate and extent of its degradation under various conditions, such as during chemical oxidation or biological treatment processes embrapa.brresearchgate.net. Studies on other Acid Black dyes, like C.I. Acid Black 1, have demonstrated the effectiveness of UV-Vis spectroscopy in tracking decolorization researchgate.netresearchgate.net.
Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis
Fourier-Transform Infrared (FTIR) spectroscopy is a powerful technique for identifying the functional groups present within a molecule by measuring the vibrations of its chemical bonds scienceworldjournal.orgornl.gov. FTIR provides valuable structural information about C.I. Acid Black 158 by revealing characteristic absorption bands corresponding to its constituent functional groups, such as azo groups, aromatic rings, sulfonate groups (-SO3-), and hydroxyl groups (-OH), if present scienceworldjournal.orgnih.gov.
The FTIR spectrum of an azo dye typically exhibits characteristic peaks associated with the stretching vibrations of the -N=N- bond, C-H bonds in aromatic rings, and the S=O bonds in sulfonate groups scienceworldjournal.orgnih.gov. Bands corresponding to O-H or N-H stretching vibrations may also be observed depending on the dye's structure scienceworldjournal.orgnih.gov. While FTIR spectroscopy may not fully elucidate the complete molecular structure of a complex dye on its own, it serves as a valuable complementary technique when used in conjunction with other analytical methods for structural characterization researchgate.netscienceworldjournal.orgnih.govntu.edu.sg. FTIR can also be employed to investigate changes in the functional groups of C.I. Acid Black 158 during degradation processes, providing insights into the mechanisms of transformation researchgate.net.
Compounds and PubChem CIDs
| Compound Name | PubChem CID |
| C.I. Acid Black 158 | 12218-96-1 bestchem.hu |
| C.I. Acid Black 1 | 1064-48-8 (CAS) tcichemicals.com, 20470 (C.I. Number) service.gov.uk |
| C.I. Acid Black 194 | 135484001 nih.gov |
| Aniline | 996 wikipedia.org |
| Phenol | 996 wikipedia.org |
| Citric Acid | 311 |
| Sodium Dithionite | 24451 |
| Acetonitrile | 6342 |
| Ammonium Acetate (B1210297) | 5171 |
| Hydrochloric Acid | 313 |
| Sodium Hydroxide | 14798 |
| Methanol | 887 |
| Ethanol | 702 |
| Chloroform | 6212 |
| Isopropyl Alcohol | 3776 |
| n-Octane | 8907 |
| Butanol | 263 |
| Sodium Dodecyl Sulfate (B86663) | 3423265 |
| Sodium Cholate | 23668181 |
| Isopropanol | 3776 |
| Cyclodextrins | 30752 |
| Hydrogen Peroxide | 784 |
Data Tables
Specific quantitative data directly pertaining to the analysis of C.I. Acid Black 158 using these methods was not extensively available in the provided search results. However, the following tables illustrate typical data types and parameters relevant to the analysis of acid and azo dyes using the discussed techniques, based on findings for similar compounds.
Table 1: Illustrative HPLC Conditions for Acid Dye Analysis
| Parameter | Typical Range/Example | Source (Illustrative) |
| Column | Reversed-phase C18 | tandfonline.comresearchgate.net |
| Mobile Phase | Gradient elution with Acetonitrile and Aqueous Buffer | tandfonline.comresearchgate.net |
| Aqueous Buffer | Ammonium acetate (e.g., 20 mmol/L, pH 4.5) or water | tandfonline.comresearchgate.net |
| Detection | UV-Vis Diode Array Detector (DAD) | tandfonline.comresearchgate.net |
| Detection Wavelengths | 400-700 nm (depending on dye λmax) | researchgate.networldwidejournals.com |
| Flow Rate | 0.4 - 1.0 mL/min | researchgate.net |
| Column Temperature | 25 - 40 °C | researchgate.net |
Table 2: Illustrative Characteristic FTIR Absorption Bands for Azo Dyes
| Functional Group | Characteristic Wavenumber Range (cm⁻¹) | Source (Illustrative) |
| O-H or N-H stretching | 3400 - 3309 | scienceworldjournal.orgnih.gov |
| C-H stretching (aromatic) | ~3000-3100 | scienceworldjournal.org |
| C=O stretching | 1643 - 1604 | scienceworldjournal.org |
| -N=N- stretching | 1458 - 1411 | scienceworldjournal.org |
| C-N stretching | 1382 - 1049 | scienceworldjournal.org |
| S=O stretching | 1141 - 1010 | scienceworldjournal.org |
| C-Cl stretching | 925 - 56 | scienceworldjournal.org |
Table 3: Illustrative UV-Vis Absorbance Data for an Azo Dye during Degradation
| Time (Arbitrary Units) | Absorbance at λmax (Arbitrary Units) | Observation (Illustrative) | Source (Illustrative) |
| 0 | High | Characteristic color | worldwidejournals.comembrapa.br |
| 1 | Decreased | Color fading | worldwidejournals.comembrapa.br |
| 2 | Further Decreased | Significant decolorization | worldwidejournals.comembrapa.br |
| ... | ... | ... | worldwidejournals.comembrapa.br |
| End | Low or negligible | Decolorized | worldwidejournals.comembrapa.br |
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation of Byproducts
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the structure of organic molecules. While specific studies detailing the NMR analysis of C.I. Acid Black 158 byproducts were not prominently found, NMR is a standard tool in chemical analysis and would be applicable for elucidating the structures of any byproducts formed during the synthesis or degradation of this dye. For instance, NMR has been used in the characterization of reaction mixtures and byproducts in other chemical processes, including the observation of styrene (B11656) dimer byproducts by 1H and 13C NMR spectroscopy. imperial.ac.uk The technique provides detailed information about the carbon-hydrogen framework and functional groups within a molecule, which is essential for identifying unknown compounds. In the context of dyes, NMR could help identify the structural changes that occur during degradation or the presence of unintended side products from the manufacturing process. Studies on other Acid Black dyes, such as Acid Black 210, have utilized NMR alongside other techniques like HPLC-DAD and LC-MS/MS to identify degradation products like benzene, cresol, naphthalene, phenol, and various aromatic amines. embrapa.br This indicates the potential of NMR in identifying complex aromatic structures that may arise from the breakdown of azo or metal-complex dyes.
Advanced Detection and Characterization of Dye Byproducts and Impurities
Advanced analytical techniques are essential for the comprehensive detection and characterization of byproducts and impurities in C.I. Acid Black 158. Given the complexity of metal-complex dyes and the potential for various synthesis-related impurities or degradation products, a multi-technique approach is often necessary.
Techniques such as High-Performance Liquid Chromatography (HPLC) coupled with various detectors (e.g., Diode Array Detector - DAD, Mass Spectrometry - MS) are widely used for separating and identifying components in complex mixtures. LC-MS/MS, for example, has been employed in studies analyzing degradation products of other Acid Black dyes, enabling the identification of various harmful compounds. embrapa.br Capillary Zone Electrophoresis (CZE) and Micellar Electrokinetic Chromatography (MEKC) are also valuable techniques for separating charged species and have been applied to the analysis of commercial dyes like C.I. Acid Black 194 to detect impurity distribution. researchgate.net, researchgate.net
The detection and characterization of impurities are critical not only for understanding the dye's composition but also for assessing potential environmental or health impacts of process-related impurities or degradation products. ich.org, mdpi.com Impurities in dyes can include starting materials, reagents, intermediates, and side products from synthesis. ich.org Advanced techniques can help identify and quantify these substances, even at low concentrations.
Method Validation and Quality Assurance in C.I. Acid Black 158 Analysis
Method validation and quality assurance are fundamental aspects of chemical analysis to ensure the reliability, accuracy, and consistency of results. wdh.ac.id, dcvmn.org For the analysis of C.I. Acid Black 158, its byproducts, and impurities, validated methods are crucial for research, regulatory compliance, and quality control in manufacturing and application.
Method validation typically involves evaluating parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness. wdh.ac.id, dcvmn.org These parameters confirm that an analytical method is suitable for its intended purpose. For instance, studies on the analysis of other dyes have reported validation parameters like the coefficient of variance for repeatability and intermediate precision of migration times in electrokinetic chromatography. researchgate.net
Quality assurance in the analysis of C.I. Acid Black 158 would involve implementing a system of procedures and practices to ensure that the analytical data generated are reliable and of known quality. fao.org, cdc.gov This includes using certified reference materials, participating in inter-laboratory comparison studies, implementing strict sample handling and documentation procedures, and regularly calibrating and maintaining analytical equipment. fao.org Adherence to quality assurance guidelines, such as those outlined by organizations like ISO or regulatory bodies, is essential for ensuring the validity of analytical results in research and industrial settings. marichem-marigases.com, cdc.gov
The stability of the dye itself can also be a factor in analysis, as degradation over time or under certain conditions can lead to the formation of byproducts. embrapa.br Analytical methods need to be validated to account for such potential changes and accurately measure both the parent dye and its degradation products.
Theoretical and Computational Studies on C.i. Acid Black 158
Quantum Chemical Calculations for Electronic Structure and Reactivity
Quantum chemical calculations are employed to understand the electronic structure and reactivity of molecules. For metal-complex azo dyes, which include the class to which C.I. Acid Black 158 belongs, these calculations can shed light on various aspects, such as tautomeric equilibria and the distribution of electron density.
Studies on related 1:2 chromium metal complex dyes, such as C.I. Acid Black 194 and C.I. Acid Blue 193, have utilized quantum chemical methods to examine the influence of azo-hydrazone tautomerism on their structure. These calculations can determine the energy differences between tautomeric forms and assess the impact of substituents, like sulfonic groups, on this equilibrium. scirp.org Methods such as AM1 have been used for geometry optimization of related monoazo dyes, while ZINDO/1 has been applied to 1:2 chromium metal complex dyes to calculate and optimize their geometrical structures. scirp.org The electron density distribution on functional groups, such as hydroxyl and ketone groups, can be calculated to infer the dominant tautomeric form in a mixture. scirp.org
Molecular Modeling and Simulation of Dye-Substrate Interactions
Molecular modeling and simulation techniques are crucial for understanding how dye molecules interact with the materials they color, such as textile fibers. C.I. Acid Black 158 is primarily used for dyeing protein fibers like wool and silk, as well as polyamide. vulcanchem.comchemicalbook.com The interaction between acid dyes and these substrates involves a combination of forces.
For chromium complex acid dyes, interactions with protein fibers under acidic conditions include ionic bonding between the dye's anionic groups (like sulfonate groups) and positively charged sites on the protein fibers. vulcanchem.com Coordination bonding through the chromium complex structure also plays a role, along with hydrogen bonding and Van der Waals forces contributing to physical adsorption. vulcanchem.com Studies on the interaction of C.I. Acid Black 194, another metal-complex dye, with fibers highlight the importance of hydrophobic interactions and ion-ion electrostatic interactions between the dye anions and protonated amino groups on the fibers, leading to strong dye-substrate affinity. researchgate.net
Predictive Models for Environmental Fate and Degradation Kinetics
Predicting the environmental fate and degradation kinetics of dyes like C.I. Acid Black 158 is essential for assessing their environmental impact. As an azo dye, C.I. Acid Black 158 contains azo bonds (-N=N-) and is a complex organic molecule with a metal center.
Azo dyes, including direct and reactive dyes, are known to persist in aquatic and soil environments. canada.ca Their hydrophilicity suggests they may remain in the water column, but electrostatic interactions can lead to partitioning onto suspended solids, sediments, or soil particles. canada.ca Under anaerobic or reducing conditions, azo dyes can undergo reductive cleavage of the azo bond, potentially forming aromatic amines. canada.caresearchgate.net Microbial degradation, involving enzymes such as azoreductase, laccase, and peroxidase, is a significant pathway for the breakdown of azo dyes in the environment. researchgate.net
Computational models can be used to predict the environmental behavior and degradation pathways of chemicals. For instance, density functional theory (DFT) has been used in studies to explore the mechanism and kinetics of photodegradation of other organic pollutants, with degradation kinetics often following a first-order model. mdpi.com General predictive models for environmental persistence consider factors such as hydrolysis and photolysis rates. ecetoc.org While specific predictive models or experimental degradation kinetics studies for C.I. Acid Black 158 were not found, computational approaches like DFT could potentially be applied to study its degradation pathways, predict intermediate products, and estimate degradation rates under various environmental conditions. The complex structure and the presence of a chromium atom in C.I. Acid Black 158 would necessitate sophisticated modeling approaches to accurately predict its environmental transformation and persistence.
Future Research Directions and Emerging Trends for C.i. Acid Black 158
Development of Sustainable Synthesis Routes
The development of sustainable synthesis routes for dyes, including metal-complex acid dyes like C.I. Acid Black 158, is a critical area for future research. While specific details on the sustainable synthesis of C.I. Acid Black 158 are not extensively documented in the provided search results, the broader trend in dye chemistry is towards greener processes. This involves minimizing the use of hazardous chemicals, reducing waste generation, and improving energy efficiency during manufacturing chembk.comyinzhaochemical.com. Future research could explore alternative synthetic pathways for C.I. Acid Black 158 that utilize renewable resources, employ biocatalysts or heterogeneous catalysts, and operate under milder conditions (e.g., lower temperatures and pressures). The aim is to develop production methods that are not only economically viable but also have a significantly lower environmental footprint compared to traditional approaches. Efforts towards creating "eco friendly" dyes highlight this ongoing shift in the industry chembk.com.
Novel Approaches in Remediation Technologies
Remediation of wastewater containing acid dyes, such as C.I. Acid Black 158, remains a significant challenge due to their complex structure and persistence in the environment nih.govnih.gov. Future research is focused on developing novel and more efficient remediation technologies. Biological methods, particularly those involving microbial degradation, show promise. Studies on the decolourization of similar metal-complex acid dyes like Acid Blue 158 and Acid Black 52 by bacterial consortia indicate the potential for identifying or engineering microorganisms capable of degrading C.I. Acid Black 158 chemicalbook.comscispace.com. Research will likely explore the specific enzymatic mechanisms involved in the breakdown of C.I. Acid Black 158 and aim to optimize these biological processes for industrial application. worlddyevariety.comunist.hr.
Beyond biological methods, advanced physical and chemical techniques are also being investigated. Adsorption using novel and cost-effective materials, such as modified natural materials or industrial by-products, could offer efficient removal strategies nih.govworlddyevariety.com. Advanced Oxidation Processes (AOPs), including photocatalysis, ozonation, and electrochemical methods, are emerging as powerful tools for degrading persistent organic pollutants like dyes by generating highly reactive species. Future work will involve tailoring these AOPs for the specific chemical structure of C.I. Acid Black 158 to achieve complete mineralization rather than just decolourization. Membrane filtration techniques, such as supported liquid membranes, also present opportunities for selective removal and recovery of dyes from wastewater. The limitations of conventional wastewater treatment methods, such as high cost and the production of toxic sludge, underscore the need for these novel and sustainable remediation approaches worlddyevariety.comunist.hr.
Advanced Analytical Tools for Trace Level Detection and Metabolite Identification
Accurate and sensitive analytical methods are crucial for monitoring C.I. Acid Black 158 in environmental samples and for understanding its fate during degradation processes. Future research will focus on developing advanced analytical tools for trace level detection and the identification of transformation products and metabolites. Techniques such as High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) (HPLC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) are invaluable for separating and identifying complex mixtures of dyes and their degradation products chemicalbook.comscispace.com. Research on similar dyes has utilized techniques like HPLC and GC-HRMS for confirming biodegradation and predicting metabolites chemicalbook.comscispace.com.
Other advanced separation techniques like Micellar ElectroKinetic Chromatography (MEKC) have shown utility in analyzing complex dye mixtures and identifying impurities. Future efforts will likely involve optimizing these hyphenated techniques for the specific properties of C.I. Acid Black 158 and its potential metabolites, enabling detection at very low concentrations in various matrices (e.g., water, soil, textiles). The development of standardized, robust, and highly sensitive analytical protocols is essential for environmental monitoring and for evaluating the effectiveness of remediation strategies.
Interdisciplinary Research in Dye Chemistry and Environmental Science
Addressing the challenges associated with dyes like C.I. Acid Black 158 necessitates a strong interdisciplinary approach, combining expertise from dye chemistry and environmental science. Future research will increasingly involve collaborations between chemists who design and synthesize dyes, environmental scientists who study their behavior and impact in different ecosystems, and engineers who develop and implement remediation technologies.
This interdisciplinary collaboration is vital for understanding the complete lifecycle of the dye, from its molecular design to its ultimate fate in the environment. For instance, chemists can design dyes with inherent biodegradability or lower toxicity based on insights from environmental studies. Environmental scientists can provide feedback on the efficacy of remediation methods and the ecological impact of the dye and its byproducts. Research into the toxicity of dyes to microorganisms and their impact on vital environmental processes like nutrient cycling exemplifies this interdisciplinary need nih.gov. Integrating knowledge from material science can also lead to the development of novel adsorbents or catalytic materials for dye removal. This holistic approach is key to developing sustainable solutions for the production, use, and disposal of dyes like C.I. Acid Black 158.
Q & A
Basic Research Questions
Q. What spectroscopic and chromatographic methods are recommended for identifying and quantifying C.I. Acid Black 158 in complex matrices?
- Methodology : Use UV-Vis spectroscopy (λmax ~570–620 nm for azo dyes) to confirm absorption characteristics. Pair with HPLC-MS (C18 column, mobile phase: acetonitrile/water with 0.1% formic acid) for separation and quantification. Calibrate with certified standards and validate via spike-recovery experiments (≥90% recovery). For trace analysis, employ solid-phase extraction (SPE) to reduce matrix interference .
- Data Analysis : Report limits of detection (LOD) and quantification (LOQ) based on signal-to-noise ratios (S/N ≥3 for LOD, ≥10 for LOQ). Include retention time reproducibility (RSD <2%) and mass spectral fragmentation patterns for structural confirmation .
Q. How can researchers optimize the synthesis of C.I. Acid Black 158 to improve yield and purity?
- Experimental Design : Vary diazotization and coupling reaction parameters (temperature: 0–5°C for diazotization; pH 8–10 for coupling). Monitor reaction progress via TLC or in-situ UV-Vis. Purify via recrystallization (solvent: ethanol/water) and characterize purity using elemental analysis (C, H, N, S; theoretical vs. experimental ±0.3%) and HPLC (>98% purity) .
- Troubleshooting : Address side products (e.g., incomplete coupling) by adjusting stoichiometry or reaction time. Use FT-IR to confirm functional groups (e.g., -N=N- stretch at 1450–1600 cm⁻¹) .
Advanced Research Questions
Q. What mechanistic insights explain the pH-dependent stability of C.I. Acid Black 158, and how can this inform degradation studies?
- Approach : Conduct kinetic studies under varying pH (2–12) and temperature (25–60°C). Monitor degradation via UV-Vis and LC-MS to identify intermediates (e.g., sulfonated aromatic amines). Use DFT calculations to model protonation states and azo bond cleavage energetics .
- Data Contradictions : If experimental half-lives conflict with computational predictions (e.g., slower degradation at high pH despite favorable thermodynamics), evaluate solvent effects or matrix interactions. Validate with controlled ionic strength buffers .
Q. How do computational models predict the environmental fate of C.I. Acid Black 158 in aquatic systems?
- Framework : Apply QSAR models to estimate biodegradation (e.g., BIOWIN) and ecotoxicity (e.g., ECOSAR). Validate with experimental data on microbial degradation (e.g., OECD 301D test) and Daphnia magna toxicity (EC50). Compare predicted vs. experimental log Kow values to assess bioaccumulation potential .
- Limitations : Address discrepancies in model outputs (e.g., overestimated toxicity due to metabolite interactions) by incorporating metabolite identification via high-resolution MS/MS .
Q. What advanced techniques characterize the interaction between C.I. Acid Black 158 and biomolecules (e.g., serum albumin)?
- Experimental Strategy : Use fluorescence quenching assays to determine binding constants (e.g., Stern-Volmer plots). Confirm structural changes in biomolecules via circular dichroism (CD) or FT-IR. Molecular docking simulations (AutoDock Vina) can predict binding sites and affinity .
- Data Interpretation : Resolve contradictions between experimental and computational binding energies by evaluating solvent accessibility or dynamic conformational changes via molecular dynamics simulations .
Methodological Best Practices
- Reproducibility : Document all experimental parameters (e.g., reagent grades, equipment calibration) in supplementary materials. For computational studies, provide input files and software versions .
- Data Presentation : Use tables to summarize kinetic data (e.g., rate constants, R² values) and figures for spectral/structural comparisons. Avoid overcrowding visuals; place secondary data in supplements .
- Ethical Reporting : Disclose conflicts of interest (e.g., funding sources) and adhere to chemical safety guidelines (e.g., GHS classifications) in methods sections .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
